Cas no 138171-14-9 (N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine)

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine Properties

Names and Identifiers

• N,N-Di(4-methylphenyl)-N,N-diphenyl-1,4-phenylendiamine
• N,N'-Diphenyl-N,N'-bis(p-tolyl)-1,4-phenylenediamine
• N,N´-DI-(4-METHYL-PHENYL)-N,N´-DIPHENYL-1,4-PHENYLENDIAMINE
• N,N′-Bis(4-methylphenyl)-N,N′-diphenyl-1,4-phenylenediamine
• N,N'-Diphenyl-N,N'-di-p-tolylbenzene-1,4-diamine
• 4',4'''-Dimethyl-N,N,N',N'-tetraphenyl-1,4-phenylenediamine
• n,n'-di-(4-methyl-phenyl)-n,n'-diphenyl-1,4-phenylendiamine
• D4905
• N,N-DIPHENYL-N,N-DI-P-TOLYLBENZENE-1,&
• 171D149
• N,N-Diphenyl-N,N-bis(p-tolyl)-1,4-phenylenediamine
• N,N'-Bis(4-methylphenyl)-N,N'-diphenyl-1,4-phenylenediamine
• 4',4'''-Dimethyl-N,N,N',N'-tetraphenyl-1,4-phenyl
• 1-N,4-N-bis(4-methylphenyl)-1-N,4-N-diphenylbenzene-1,4-diamine
• FT-0756008
• DTXSID70584781
• AS-71165
• N1,N4-diphenyl-N1,N4-di-p-tolylbenzene-1,4-diamine
• N1,N4-BIS(4-METHYLPHENYL)-N1,N4-DIPHENYLBENZENE-1,4-DIAMINE
• 1,4-BENZENEDIAMINE, N1,N4-BIS(4-METHYLPHENYL)-N1,N4-DIPHENYL-
• N~1~,N~4~-Bis(4-methylphenyl)-N~1~,N~4~-diphenylbenzene-1,4-diamine
• 138171-14-9
• N,N'-Diphenyl-N,N'-bis(p-tolyl)-1,4-phenylenediamine, 97%
• AKOS015903747
• CS-0328818
• T70243
• MFCD01310665
• SCHEMBL261308
• N,N-DI(4-METHYLPHENYL)-N,N-DIPHENYL-1,4-PHENYLENDIAMINE
• N,N'-DIPHENYL-N,N'-DI-P-TOLYLBENZENE-1,&
• DB-063237
• +Expand

• MDL： MFCD01310665
• InChIKey： FQNVFRPAQRVHKO-UHFFFAOYSA-N
• Inchi： 1S/C32H28N2/c1-25-13-17-29(18-14-25)33(27-9-5-3-6-10-27)31-21-23-32(24-22-31)34(28-11-7-4-8-12-28)30-19-15-26(2)16-20-30/h3-24H,1-2H3
• SMILES： N(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 440.22500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 440.225248902g/mol
• Heavy Atom Count: 34
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• LogP: 9.24300
• PSA: 6.48000
• Boiling Point: 598.2±50.0 °C at 760 mmHg
• Melting Point: 191.0 to 195.0 deg-C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 269.5±17.9 °C
• Density: 1.1±0.1 g/cm3